2-(2-tert-butylphenoxy)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-(2-tert-butylphenoxy)-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H25NO2/c1-14-9-8-11-17(15(14)2)21-19(22)13-23-18-12-7-6-10-16(18)20(3,4)5/h6-12H,13H2,1-5H3,(H,21,22)
• InChI Key: RLNJGQOIAYCSBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=CC=CC=C2C(C)(C)C)C
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

2-(2-tert-butylphenoxy)-N-(2,3-dimethylphenyl)acetamide, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as sGC (soluble guanylate cyclase) activators, which have been shown to have a variety of physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Research in chemical synthesis often focuses on developing novel compounds with unique properties or improving the efficiency of existing reactions. For example, the study by Magadum and Yadav (2018) discusses the chemoselective acetylation of 2-aminophenol, an intermediate in the synthesis of antimalarial drugs, highlighting the importance of selecting appropriate acyl donors for specific reactions (Magadum & Yadav, 2018). This research underscores the relevance of acetamide derivatives in pharmaceutical synthesis and the optimization of chemical processes.

Biological Activity

The exploration of biological activities of chemical compounds is a significant area of research. Rani et al. (2014) developed a series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives and evaluated their anticancer, anti-inflammatory, and analgesic activities. Their findings indicate that specific halogenated derivatives exhibit promising biological activities, suggesting a potential for therapeutic applications (Rani, Pal, Hegde, & Hashim, 2014).

Material Science and Optoelectronics

In the field of material science and optoelectronics, the synthesis of novel compounds can lead to materials with unique properties. Zhai et al. (2018) synthesized a malononitrile-modified acene derivative exhibiting strong third-order nonlinear optical behaviors, demonstrating the potential of such compounds in advanced optoelectronic applications (Zhai, Wu, Jin, Song, Xiao, & Song, 2018).

Environmental Applications

The study of chemical compounds also extends to environmental applications, such as the detection and degradation of pollutants. Schlueter et al. (2013) investigated the biotransformation of p-tert-amylphenol, a disinfectant, by various microorganisms, highlighting the potential for bioremediation strategies to mitigate environmental pollution (Schlueter, Röder, Czekalski, Gliesche, Mikolasch, & Schauer, 2013).